Ethyl 1,4,6,7-tetrahydropyrano[4,3-C]pyrazole-3-carboxylate

• IUPAC Name: ethyl 1,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylate
• InChI: InChI=1S/C9H12N2O3/c1-2-14-9(12)8-6-5-13-4-3-7(6)10-11-8/h2-5H2,1H3,(H,10,11)
• InChI Key: NIQZAUPMNUPTMP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NNC2=C1COCC2
• Molecular Formula: C9H12N2O3
• Molecular Weight: 196.20 g/mol
• CAS No.: 518990-21-1

Description

Ethyl 1,4,6,7-tetrahydropyrano[4,3-C]pyrazole-3-carboxylate is a useful research compound. Its molecular formula is C9H12N2O3 and its molecular weight is 196.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Condensed Pyrazoles

Ethyl 1,4,6,7-tetrahydropyrano[4,3-C]pyrazole-3-carboxylate and related compounds are used as precursors in cross-coupling reactions to synthesize various condensed pyrazoles. These reactions include Sonogashira-type cross-coupling and Suzuki coupling, leading to the formation of compounds like pyrano[4,3-c]pyrazol-4(1H)-ones and 5-arylpyrazoles. Such syntheses have implications in developing new chemical entities for various applications (Arbačiauskienė et al., 2011).

Crystal Structure Analysis

The crystal structure of certain derivatives of this compound has been studied, offering insights into their molecular geometry and interactions. This research is essential for understanding the physical and chemical properties of these compounds (Kumar et al., 2018).

Corrosion Inhibition

Certain derivatives of this compound have been investigated for their corrosion inhibition properties on mild steel, which is significant for industrial applications. These studies include examining the surface morphology of the steel and understanding the adsorption properties of the inhibitors (Dohare et al., 2017).

Synthesis Methods

Innovative synthesis methods for this compound derivatives have been developed. These methods involve various chemical reactions and conditions, providing a range of yields and demonstrating the compound's versatility in organic synthesis (Gein et al., 2014).

Molecular Modification and Applications

Research has been conducted on modifying the molecular structure of this compound to create new compounds with potential applications in various fields such as pharmaceuticals, materials science, and industrial chemistry (Harb et al., 1989).